Cas no 2735704-68-2 (3-Isocyanooxolane)

• Product Name: 3-Isocyanooxolane
• CAS No: 2735704-68-2
• MF: C₅H₇NO
• MW: 97.1151812076569
• CID: 5847025
• PubChem ID: 82650921
• Update Time: 2025-06-08

3-Isocyanooxolane Chemical and Physical Properties

Names and Identifiers

• EN300-1792483
• 3-isocyanooxolane
• GS-0380
• 2735704-68-2
• 3-Isocyanooxolane

• Inchi： 1S/C5H7NO/c1-6-5-2-3-7-4-5/h5H,2-4H2
• InChI Key： QSVWFJLAPFEZBE-UHFFFAOYSA-N
• SMILES： O1CCC(C1)[N+]#[C-]

Computed Properties

• Exact Mass: 97.052763847g/mol
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 13.6Ų

Additional information on 3-Isocyanooxolane

Exploring the Versatile Applications and Properties of 3-Isocyanooxolane (CAS No. 2735704-68-2)

3-Isocyanooxolane (CAS No. 2735704-68-2) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features and reactivity. This heterocyclic compound, featuring an isocyano group attached to an oxolane (tetrahydrofuran) ring, serves as a valuable building block for pharmaceutical intermediates, agrochemicals, and functional materials. Its molecular formula, C₅H₇NO, highlights its compact yet highly reactive nature, making it a focus for researchers exploring click chemistry and multicomponent reactions.

Recent trends in green chemistry have amplified interest in 3-Isocyanooxolane as a potential enabler of sustainable synthesis. Unlike traditional isocyanides, its oxolane backbone may offer improved biodegradability and reduced toxicity profiles—a key consideration for industries addressing ESG (Environmental, Social, and Governance) compliance. Laboratories investigating C-H activation methodologies frequently employ this compound as a ligand or coupling partner, particularly in transition-metal catalysis systems that minimize waste generation.

The compound’s role in drug discovery has been highlighted by its incorporation into bioactive heterocycles. Medicinal chemists value its ability to introduce both nitrogen and oxygen heteroatoms into target molecules—a feature critical for optimizing drug-like properties such as solubility and metabolic stability. Patent literature reveals growing applications in kinase inhibitor development and antibiotic adjuvants, aligning with global healthcare priorities like antimicrobial resistance (AMR) mitigation.

Material scientists are exploring 3-Isocyanooxolane (CAS 2735704-68-2) for smart polymer design. Its dual functionality allows participation in both radical polymerization and coordination chemistry, enabling creation of stimuli-responsive hydrogels and self-healing materials. These innovations respond to market demands for advanced wound dressings and flexible electronics—topics frequently searched in academic and industrial R&D circles.

Analytical characterization of this compound presents interesting challenges. While FT-IR spectroscopy clearly identifies the distinctive isocyanide stretch (~2150 cm^-1), its NMR spectral data requires careful interpretation due to the oxolane ring’s conformational dynamics. Researchers often combine LC-MS and computational chemistry tools to verify purity and predict reactivity—a methodology reflecting the current digital transformation of chemical research.

Supply chain considerations for 3-Isocyanooxolane emphasize cold chain logistics due to its thermal sensitivity. Manufacturers typically recommend storage below -20°C under inert atmosphere, with stabilized formulations now emerging to extend shelf life. These practical aspects connect to broader discussions about specialty chemical distribution in the post-pandemic era, where reliability and just-in-time delivery systems dominate procurement strategies.

Future research directions may explore enzymatic modifications of 3-Isocyanooxolane, capitalizing on the biocatalysis boom. Early-stage studies suggest potential for enzyme-mediated cyclizations that could unlock new chiral building blocks—an area intersecting with popular inquiries about asymmetric synthesis and continuous flow chemistry. As synthetic biology tools advance, this compound’s role in hybrid biosynthetic pathways warrants close monitoring.